Cas no 1021910-58-6 (3-bromo-2-(2,5-dimethyl-1h-pyrrol-1-yl)pyridine)

• Product Name: 3-bromo-2-(2,5-dimethyl-1h-pyrrol-1-yl)pyridine
• CAS No: 1021910-58-6
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• MDL: MFCD21296836
• CID: 1132278
• PubChem ID: 65551428
• Update Time: 2025-05-20

3-bromo-2-(2,5-dimethyl-1h-pyrrol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(2,5-dimethyl-1h-pyrrol-1-yl)pyridine
• AB64890
• AG-H-03277
• AKOS010630996
• SureCN1933518
• ANW-36722
• CTK5E2389
• ACMC-209p1g
• AB64890; AG-H-03277; AKOS010630996; SureCN1933518; ANW-36722; CTK5E2389; ACMC-209p1g;
• 3-Bromo-2-(2,5-dimethyl-1-pyrrolyl)pyridine
• DA-48300
• AS-41079
• CS-0325454
• SB63130
• MFCD21296836
• 1021910-58-6
• AKOS014889598
• SCHEMBL4882091
• 3-bromo-2-(2,5-dimethylpyrrol-1-yl)pyridine

• MDL： MFCD21296836
• Inchi： 1S/C11H11BrN2/c1-8-5-6-9(2)14(8)11-10(12)4-3-7-13-11/h3-7H,1-2H3
• InChI Key： SADHFLDUJLSDPH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-bromo-2-(2,5-dimethyl-1h-pyrrol-1-yl)pyridine

Introduction to 3-Bromo-2-(2,5-Dimethyl-1H-Pyrrol-1-yl)pyridine (CAS No. 1021910-58-6)

3-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine (CAS No. 1021910-58-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyridine ring and a substituted pyrrole moiety. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 3-bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine can be represented as follows: C₁₃H₁₄BrN₂. The presence of the bromine atom at the 3-position of the pyridine ring and the 2,5-dimethyl substitution on the pyrrole ring provides this compound with unique reactivity and biological properties. These features make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. 3-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine has been explored in several studies for its potential as a lead compound in drug discovery. One notable area of research involves its use as an intermediate in the synthesis of compounds with anti-inflammatory and anti-cancer properties.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of 3-bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine-derived compounds. The researchers found that these derivatives exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, some of these compounds showed promising anti-cancer effects by inducing apoptosis in cancer cells.

The versatility of 3-bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine extends beyond its potential therapeutic applications. It has also been used as a building block in the synthesis of functional materials and polymers. For instance, a recent study published in the Journal of Polymer Science demonstrated the use of this compound in the preparation of conjugated polymers with tunable electronic properties. These polymers have potential applications in organic electronics and photovoltaic devices.

The synthetic accessibility of 3-bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine is another factor that contributes to its widespread use in research. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. One common method involves the reaction of 3-bromopyridine with 2,5-dimethylpyrrole in the presence of a suitable catalyst. This reaction typically proceeds with high yields and selectivity, making it suitable for large-scale production.

In addition to its synthetic utility, 3-bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine has been studied for its physical and chemical properties. Its solubility profile, melting point, and stability under various conditions are important parameters that influence its suitability for different applications. For example, its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it easy to handle and use in solution-based reactions.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies have shown that 3-bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine can be synthesized using environmentally friendly methods that minimize waste and reduce the use of hazardous reagents. This aligns with the principles of green chemistry and sustainable practices in chemical research.

In conclusion, 3-bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine (CAS No. 1021910-58-6) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an attractive candidate for drug discovery, materials science, and other advanced applications. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern scientific endeavors.